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Compound Name: Linalyl isobutyrate

Cat. No.: B1199181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Linalyl isobutyrate, a widely used fragrance and flavoring agent, is anticipated to undergo

ready biodegradation in the environment. This assessment is primarily based on the expected

rapid hydrolysis of the ester bond, yielding linalool and isobutyric acid. Both of these hydrolysis

products are known to be readily biodegradable. While specific experimental data on the ready

biodegradability of linalyl isobutyrate under OECD 301F guidelines is not publicly available,

read-across data from structurally similar compounds and quantitative structure-activity

relationship (QSAR) models support this conclusion. The substance is classified as toxic to

aquatic life with long-lasting effects (H411), although definitive experimental ecotoxicity values

(LC50/EC50) are not consistently reported in public literature. This document provides a

comprehensive overview of the available data, detailed experimental protocols for relevant

environmental fate studies, and predicted environmental properties to guide further research

and risk assessment.

Physicochemical Properties
A summary of the key physicochemical properties of linalyl isobutyrate is presented in Table

1. These properties, particularly the octanol-water partition coefficient (Log Kow), are crucial for

predicting the environmental distribution and potential for bioaccumulation of the substance.

Table 1: Physicochemical Properties of Linalyl Isobutyrate
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Property Value Source

Molecular Formula C₁₄H₂₄O₂ [1]

Molecular Weight 224.34 g/mol [1]

CAS Number 78-35-3 [1]

Appearance Colorless to pale yellow liquid [2][3]

Boiling Point 228 - 230 °C @ 760 mmHg [1]

Vapor Pressure 0.0133 hPa [2]

Water Solubility
10 mg/L @ 20 °C

(experimental)
[1]

Log Kow (Octanol-Water

Partition Coefficient)

5 (Givaudan), 4.3 (PubChem

estimate), 4.76 (SIELC)
[1][2][4]

Biodegradability
Linalyl isobutyrate is expected to be readily biodegradable.[2] The primary mechanism of

degradation is the hydrolysis of the ester linkage to form linalool and isobutyric acid. Both of

these substances are known to be readily biodegradable.

While a specific experimental result for linalyl isobutyrate under OECD Guideline 301F

(Manometric Respirometry Test) is not publicly available, the definition of "readily

biodegradable" entails achieving >60% biodegradation within a 28-day window.[2] Read-across

from structurally similar fragrance esters supports the classification of linalyl isobutyrate as

readily biodegradable. For instance, a RIFM safety assessment for linalyl butyrate, a close

structural analog, indicates it is not considered Persistent, Bioaccumulative, and Toxic (PBT).[5]

Table 2: Predicted and Inferred Biodegradability of Linalyl Isobutyrate
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Endpoint Result Method Source

Ready

Biodegradability

Expected to be readily

biodegradable

Hydrolysis and read-

across
[2][5]

QSAR Prediction

(BIOWIN)

Likely to biodegrade

rapidly
Estimation [6]

Environmental Fate
The environmental fate of a substance describes its transport and transformation in various

environmental compartments, including water, soil, and air.

Abiotic Degradation
Hydrolysis: As an ester, linalyl isobutyrate is susceptible to hydrolysis, particularly under

acidic or alkaline conditions. The initial and primary degradation step in the environment is the

cleavage of the ester bond to yield linalool and isobutyric acid.[5]

Atmospheric Fate: In the atmosphere, linalyl isobutyrate is expected to be degraded by

reaction with photochemically produced hydroxyl radicals. QSAR models, such as AOPWIN™,

can be used to estimate the atmospheric half-life.[7][8]

Biotic Degradation
Following hydrolysis, the resulting linalool and isobutyric acid are further metabolized by

microorganisms. Linalool, a tertiary alcohol, can undergo oxidation and other transformations.

[5] Isobutyric acid is a short-chain fatty acid that can be readily utilized by many

microorganisms as a carbon source.

Distribution and Partitioning
Soil Adsorption: The tendency of a chemical to adsorb to soil and sediment is quantified by the

soil organic carbon-water partitioning coefficient (Koc). A high Log Kow value suggests a higher

potential for adsorption to organic matter in soil and sediment. QSAR models can provide

estimations of the Koc value.[6]

Table 3: Predicted Environmental Fate Parameters of Linalyl Isobutyrate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.thegoodscentscompany.com/data/rw1023421.html
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/78-36-4.pdf
https://www.epa.gov/sites/default/files/2015-05/documents/05.pdf
https://www.benchchem.com/product/b1199181?utm_src=pdf-body
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/78-36-4.pdf
https://www.benchchem.com/product/b1199181?utm_src=pdf-body
https://episuite.dev/EpiWebSuite/
https://www.epa.gov/tsca-screening-tools/epi-suitetm-estimation-program-interface
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/78-36-4.pdf
https://www.epa.gov/sites/default/files/2015-05/documents/05.pdf
https://www.benchchem.com/product/b1199181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Predicted Value Method Source

Atmospheric Half-life

(AOPWIN™)
Estimated to be short QSAR [7][8]

Soil Adsorption

Coefficient (Log Koc)

Estimated based on

Log Kow
QSAR [6]

Bioaccumulation

Potential

Not expected to be

bioaccumulative

Read-across (Linalyl

butyrate)
[5]

Ecotoxicity
Linalyl isobutyrate is classified as "Toxic to aquatic life with long lasting effects" (H411)

according to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS).[1][9] However, specific experimental data from standardized ecotoxicity tests are limited

in the public domain. Read-across from structurally similar compounds and QSAR estimations

can provide an initial assessment of its aquatic toxicity. For a structural isomer, the 48-hour

EC50 and NOEC for Daphnia magna were both determined to be greater than 40 mg/L.

Table 4: Aquatic Ecotoxicity Data (Experimental and Read-Across)

Test Organism Endpoint Value (mg/L) Test Guideline Source

Daphnia magna

(Water Flea)
48-hour EC50 > 40 (isomer) OECD 202 ECHA Dossier

Daphnia magna

(Water Flea)
48-hour NOEC > 40 (isomer) OECD 202 ECHA Dossier

Fish (generic) 96-hour LC50
QSAR prediction

available
OECD 203 ECHA Dossier

Algae (generic) 72-hour EC50
QSAR prediction

available
OECD 201 ECHA Dossier

Experimental Protocols
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Detailed methodologies for the key experiments cited in the assessment of biodegradability

and ecotoxicity are outlined below. These are based on internationally recognized OECD

guidelines.

Ready Biodegradability - OECD 301F: Manometric
Respirometry Test
This test evaluates the ready biodegradability of a substance by measuring the oxygen

consumed by microorganisms in a closed respirometer.

Preparation

Incubation (28 days, 20-24°C)

Measurement & Analysis

Activated Sludge
Inoculum

Test Flasks
(Substance + Medium + Inoculum)

Mineral Medium

Linalyl Isobutyrate
(100 mg/L)

Reference Substance
(e.g., Sodium Benzoate)

Reference Flasks

Inoculum Blank

Blank Flasks

Measure O₂ Consumption
(Manometer)

Calculate % Biodegradation

Calculate Theoretical
Oxygen Demand (ThOD)

Result:
Readily Biodegradable if >60% in 10-d window
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Click to download full resolution via product page

Diagram 1: OECD 301F Experimental Workflow.

Aquatic Toxicity
This test determines the concentration of a substance that is lethal to 50% of the test fish

(LC50) over a 96-hour exposure period.

Test Setup

Exposure (96 hours)

Observation & Analysis

Test Fish
(e.g., Zebrafish)

Exposure in Test TanksTest Substance
(Geometric Series of Concentrations)

Control Group
(No Substance)

Record Mortalities
(at 24, 48, 72, 96h) Calculate LC50

Click to download full resolution via product page

Diagram 2: OECD 203 Experimental Workflow.

This test assesses the acute toxicity to Daphnia magna by determining the concentration that

immobilizes 50% of the organisms (EC50) within 48 hours.
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Test Setup

Exposure (48 hours)

Observation & Analysis

Daphnia magna
(<24h old)

Exposure in Test VesselsTest Substance
(Concentration Series)

Control Group

Record Immobilisation
(at 24h and 48h) Calculate EC50

Test Setup

Incubation (72 hours)
Measurement & Analysis

Exponentially Growing
Algal Culture

Incubation under
Controlled Light & Temp.

Test Substance
(Concentration Series)

Control Group

Measure Algal Biomass
(e.g., cell counts, fluorescence) Calculate Growth Rate Calculate EC50

(Growth Inhibition)
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Biodegradation of Linalyl Isobutyrate

Step 1: Hydrolysis

Step 2: Further Metabolism

End Products

Linalyl Isobutyrate

Linalool

Esterase

Isobutyric Acid

Esterase

Oxidation & Further
Degradation Products

Central Metabolism
(e.g., Krebs Cycle)

CO₂ + H₂O + Biomass

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Linalyl-isobutyrate
https://www.thegoodscentscompany.com/data/rw1023421.html
https://www.ventos.com/en/producto/2391/LINALYL+ISOBUTYRATE
https://sielc.com/linalyl-isobutyrate
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/78-36-4.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/78-36-4.pdf
https://www.epa.gov/sites/default/files/2015-05/documents/05.pdf
https://episuite.dev/EpiWebSuite/
https://www.epa.gov/tsca-screening-tools/epi-suitetm-estimation-program-interface
https://www.chemicalbook.com/msds/linalyl-isobutyrate.pdf
https://www.benchchem.com/product/b1199181#linalyl-isobutyrate-biodegradability-and-environmental-fate
https://www.benchchem.com/product/b1199181#linalyl-isobutyrate-biodegradability-and-environmental-fate
https://www.benchchem.com/product/b1199181#linalyl-isobutyrate-biodegradability-and-environmental-fate
https://www.benchchem.com/product/b1199181#linalyl-isobutyrate-biodegradability-and-environmental-fate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199181?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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